Cas no 1889411-00-0 (3-(1-benzothiophen-3-yl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(1-benzothiophen-3-yl)-3,3-difluoropropan-1-amine
• CAS No: 1889411-00-0
• MF: C₁₁H₁₁F₂NS
• MW: 227.273548364639
• CID: 6185801
• PubChem ID: 116838612
• Update Time: 2025-06-07

3-(1-benzothiophen-3-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzothiophen-3-yl)-3,3-difluoropropan-1-amine
• EN300-1950319
• 1889411-00-0

• Inchi： 1S/C11H11F2NS/c12-11(13,5-6-14)9-7-15-10-4-2-1-3-8(9)10/h1-4,7H,5-6,14H2
• InChI Key： PCZMKLKLZDKHBU-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C(CCN)(F)F

Computed Properties

• Exact Mass: 227.05802685g/mol
• Monoisotopic Mass: 227.05802685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(1-benzothiophen-3-yl)-3,3-difluoropropan-1-amine

Comprehensive Overview of 3-(1-benzothiophen-3-yl)-3,3-difluoropropan-1-amine (CAS No. 1889411-00-0)

The compound 3-(1-benzothiophen-3-yl)-3,3-difluoropropan-1-amine (CAS No. 1889411-00-0) is a fluorinated organic amine derivative with a benzothiophene core. This structurally unique molecule has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and advanced material design. The presence of both the benzothiophene moiety and difluoropropanamine group makes this compound particularly interesting for researchers exploring novel bioactive molecules.

In recent years, the scientific community has shown growing interest in fluorinated compounds like 3-(1-benzothiophen-3-yl)-3,3-difluoropropan-1-amine, as evidenced by increasing search trends for "fluorinated drug candidates" and "benzothiophene derivatives in medicine." The compound's molecular architecture combines the electron-rich benzothiophene system with the polar, hydrogen-bonding capabilities of the difluoropropanamine group, creating a versatile scaffold for various applications.

The synthesis of CAS 1889411-00-0 typically involves multi-step organic transformations, with researchers often searching for "efficient synthesis of benzothiophene amines" and "fluorination techniques for amine derivatives." The compound's physicochemical properties, including its solubility profile and stability characteristics, make it particularly valuable for medicinal chemistry applications where these parameters critically influence bioavailability and therapeutic potential.

Current research trends indicate that scientists are particularly interested in the structure-activity relationships of compounds like 3-(1-benzothiophen-3-yl)-3,3-difluoropropan-1-amine, with frequent searches for "benzothiophene amine biological activity" and "fluorine effects on drug metabolism." The strategic incorporation of fluorine atoms in pharmaceutical compounds has become a hot topic, as it often improves metabolic stability and membrane permeability - key considerations in modern drug development.

From a materials science perspective, the benzothiophene-difluoropropanamine hybrid structure offers interesting possibilities for organic electronic applications. Search engine data shows growing interest in "benzothiophene-based semiconductors" and "fluorinated organic materials," suggesting potential cross-disciplinary applications for this compound beyond pharmaceutical uses.

The analytical characterization of 3-(1-benzothiophen-3-yl)-3,3-difluoropropan-1-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. Researchers frequently search for "spectral data of benzothiophene derivatives" and "characterization of fluorinated amines," highlighting the need for comprehensive analytical data in scientific literature.

In the context of green chemistry initiatives, there's increasing interest in sustainable approaches to synthesizing compounds like CAS 1889411-00-0. Search trends reveal queries about "eco-friendly synthesis of heterocyclic amines" and "green fluorination methods," reflecting the scientific community's commitment to developing environmentally responsible chemical processes.

The potential biological activities of 3-(1-benzothiophen-3-yl)-3,3-difluoropropan-1-amine have attracted attention in drug discovery circles, with particular interest in its possible interactions with various biological targets. Online searches for "benzothiophene pharmacophores" and "fluorine in CNS-active compounds" suggest this molecule may have applications in neurological research.

From a regulatory standpoint, proper handling and documentation of 3-(1-benzothiophen-3-yl)-3,3-difluoropropan-1-amine are essential for research compliance. Frequent searches for "chemical safety data sheets" and "research chemical regulations" indicate the importance researchers place on safety and regulatory compliance when working with novel compounds.

The future research directions for CAS 1889411-00-0 appear promising, with emerging interest in "benzothiophene-based probes" and "fluorinated molecular tags" in chemical biology. The compound's unique structural features position it as a potential candidate for various cutting-edge applications in both life sciences and materials research.

In conclusion, 3-(1-benzothiophen-3-yl)-3,3-difluoropropan-1-amine represents an intriguing subject of study at the intersection of medicinal chemistry and materials science. Its combination of benzothiophene and difluoropropanamine moieties offers multiple avenues for exploration, as reflected in current scientific search trends and research priorities across multiple disciplines.